![molecular formula C16H16ClN3 B8314207 3-chloro-6-[3,6-dihydro-4-(3-methylphenyl)-1(2H)-pyridinyl]pyridazine](/img/structure/B8314207.png)
3-chloro-6-[3,6-dihydro-4-(3-methylphenyl)-1(2H)-pyridinyl]pyridazine
Cat. No. B8314207
M. Wt: 285.77 g/mol
InChI Key: ZFEMBLOGBQVWKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05001125
Procedure details
A mixture of 4.5 parts of 3,6-dichloropyridazine, 5.2 parts of 1,2,3,6-tetrahydro-4-(3-methylphenyl)pyridine, 5.3 parts of sodium carbonate and 72 parts of N,N-dimethylformamide was stirred and heated overnight at about 70° C. The reaction mixture was evaporated and water was added to the residue. The product was extracted with trichloromethane. The extract was dried, filtered and evaporated. The residue was purified by filtration over silica gel using a mixture of trichloromethane and methanol (98:2 by volume) as eluent. The pure fractions were collected and the eluent was evaporated. The residue was crystallized from 2-propanol. The product was filtered off and dried, yielding 2.1 parts (24%) of 3-chloro-6-[3,6-dihydro-4-(3-methylphenyl)-1(2H)-pyridinyl]pyridazine; mp. 122.2° C. (compound 28).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[N:4][C:5](Cl)=[CH:6][CH:7]=1.[CH3:9][C:10]1[CH:11]=[C:12]([C:16]2[CH2:17][CH2:18][NH:19][CH2:20][CH:21]=2)[CH:13]=[CH:14][CH:15]=1.C(=O)([O-])[O-].[Na+].[Na+]>CN(C)C=O>[Cl:1][C:2]1[N:3]=[N:4][C:5]([N:19]2[CH2:18][CH:17]=[C:16]([C:12]3[CH:13]=[CH:14][CH:15]=[C:10]([CH3:9])[CH:11]=3)[CH2:21][CH2:20]2)=[CH:6][CH:7]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1N=NC(=CC1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1C=C(C=CC1)C=1CCNCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated
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ADDITION
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Type
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ADDITION
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Details
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water was added to the residue
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EXTRACTION
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Type
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EXTRACTION
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Details
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The product was extracted with trichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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The extract was dried
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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FILTRATION
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Type
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FILTRATION
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Details
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The residue was purified by filtration over silica gel using
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ADDITION
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Type
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ADDITION
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Details
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a mixture of trichloromethane and methanol (98:2 by volume) as eluent
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CUSTOM
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Type
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CUSTOM
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Details
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The pure fractions were collected
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CUSTOM
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Type
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CUSTOM
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Details
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the eluent was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was crystallized from 2-propanol
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FILTRATION
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Type
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FILTRATION
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Details
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The product was filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1N=NC(=CC1)N1CCC(=CC1)C1=CC(=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 24% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
